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Compound of Interest

Compound Name: Biotin-cysteine

Cat. No.: B596664 Get Quote

Essential Safety and Handling Guide for Biotin-
Cysteine
This guide provides crucial safety and logistical information for laboratory personnel, including

researchers, scientists, and drug development professionals, who handle Biotin-cysteine.

Adherence to these procedures is vital for ensuring personal safety and maintaining a

compliant laboratory environment. While N-Biotinyl-L-cysteine is not classified as a hazardous

substance or mixture according to its Safety Data Sheet, it is prudent to handle all laboratory

chemicals with a consistent level of care. The toxicological properties of many chemical

compounds have not been fully investigated, and caution is always advised.

Personal Protective Equipment (PPE)
The consistent use of appropriate Personal Protective Equipment (PPE) is the primary defense

against potential exposure to laboratory chemicals. The following table summarizes the

recommended PPE for handling Biotin-cysteine, based on general best practices for handling

chemical powders.
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PPE Category
Specific
Recommendations

Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[1][2][3]

Protects eyes from airborne

particles and potential

splashes.[1]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[1][2][3]

Prevents direct skin contact

with the compound.[1]

Body Protection
A fully buttoned laboratory

coat.[1][2][3]

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

A NIOSH-certified respirator

may be required if dust is

generated and ventilation is

inadequate.[1]

Prevents the inhalation of fine

powder particles.[1]

Foot Protection
Closed-toe shoes that cover

the entire foot.[1]

Protects feet from spills and

falling objects.[1]

Operational Plan for Handling Biotin-Cysteine
A systematic approach to handling Biotin-cysteine from receipt to disposal is essential for

minimizing risks and ensuring a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, carefully inspect the container for any signs of damage or leaks.[1]

Store Biotin-cysteine in a tightly sealed container in a dry, cool, and well-ventilated place.[4]

Recommended storage temperature is often -20°C.[1][5]

2. Handling and Use:

Engineering Controls: Handle the compound in a well-ventilated area.[2] For procedures that

may generate dust, such as weighing the solid form, it is highly recommended to work within

a chemical fume hood.[1][2]
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General Hygiene: Practice good laboratory hygiene. Avoid contact with skin and eyes, and

do not ingest or inhale the compound.[2] Always wash hands thoroughly after handling.[2]

Weighing: When weighing the solid powder, do so in an area with minimal air disturbance or

inside a ventilated enclosure to prevent the formation and spread of dust.[2]

Preparing Solutions: When dissolving the compound, add the solvent to the solid material

slowly to prevent splashing.[2]

3. First Aid Measures:

Eye Contact: In case of contact, immediately flush the eyes with copious amounts of water

for at least 15 minutes, making sure to lift the upper and lower eyelids. If irritation persists,

seek medical attention.[2][5]

Skin Contact: If the compound comes into contact with skin, wash the affected area

immediately with soap and plenty of water. Remove any contaminated clothing.[2][5]

Inhalation: If dust is inhaled, move the individual to fresh air. If breathing becomes difficult,

provide oxygen and seek medical attention.[5]

Ingestion: If swallowed, wash out the mouth with water. Do not induce vomiting and seek

medical attention.[5]

Disposal Plan
Proper disposal of Biotin-cysteine and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification: All materials that have come into contact with Biotin-cysteine, such as

unused powder, contaminated gloves, pipette tips, and empty containers, should be

considered chemical waste.[1]

Waste Segregation: Do not mix this waste with non-hazardous materials.[5]

Solid Waste: Collect unused powder and contaminated disposable labware (e.g., gloves,

wipes, tips) in a designated, leak-proof hazardous waste container.[5]
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Liquid Waste: Collect any solutions containing Biotin-cysteine in a separate, sealed, and

compatible hazardous waste container.[5]

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name

"N-Biotinyl-L-cysteine," and any other components in the mixture.[5]

Storage and Disposal: Store the sealed and labeled waste containers in a designated

satellite accumulation area. Follow your institution's procedures to arrange for pickup and

disposal by the Environmental Health and Safety (EHS) department or a certified contractor.

[5]

Quantitative Data
The following table summarizes key quantitative data for N-Biotinyl-L-cysteine.

Property Value Source(s)

Product Name N-Biotinyl-L-cysteine

CAS Number 151009-85-7

Molecular Formula C₁₃H₂₁N₃O₄S₂

Molecular Weight 363.46 g/mol

Appearance White Powder [5]

Storage Conditions Store at -20°C, desiccated. [5]

Representative Experimental Protocol: Cell-Based
Assay
While a specific protocol for Biotin-cysteine was not found, the following is a representative

example of how a biotinylated compound might be used in a cell-based assay. This protocol is

for illustrative purposes and should be adapted based on the specific experimental design.

Objective: To assess the effect of a biotinylated compound on a specific cellular pathway.

Methodology:
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Cell Culture: Plate cells (e.g., a relevant human cell line) in a multi-well plate at an

appropriate density and allow them to adhere and grow for 24-48 hours.

Compound Preparation: Prepare a stock solution of Biotin-cysteine in a suitable solvent

(e.g., DMSO). Further dilute the stock solution in cell culture media to achieve the desired

final concentrations.

Cell Treatment: Remove the existing media from the cells and replace it with the media

containing various concentrations of Biotin-cysteine or a vehicle control (media with the

same concentration of DMSO).

Incubation: Incubate the cells with the compound for a predetermined amount of time (e.g.,

1, 6, 12, or 24 hours) under standard cell culture conditions (e.g., 37°C, 5% CO₂).

Assay Endpoint: Following incubation, perform the desired assay to measure the endpoint of

interest. This could involve:

Western Blotting: Lyse the cells, quantify protein concentration, and perform SDS-PAGE

and Western blotting to detect changes in protein expression or phosphorylation status.

ELISA: Collect the cell culture supernatant or cell lysate to quantify the concentration of a

secreted protein or intracellular marker.

Cell Viability Assay: Use an MTT or similar assay to assess the effect of the compound on

cell proliferation or cytotoxicity.

Data Analysis: Analyze the data to determine the effect of Biotin-cysteine on the measured

endpoint, comparing the treated samples to the vehicle control.
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Preparation & Handling

Disposal

1. Receiving & Inspection
Inspect container for damage.

2. Storage
Store at -20°C in a sealed container.

3. Don PPE
Lab coat, gloves, eye protection.

4. Handling
Work in a fume hood, especially with powder.

5. Experimentation
Follow approved protocol.

6. Segregate Waste
Separate solid and liquid chemical waste.

7. Label Waste
Clearly label with contents.

8. Store Waste
Store in a designated accumulation area.

9. EHS Pickup
Arrange for professional disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Biotin-cysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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